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Compound of Interest

Compound Name: Bis(2-aminoacetoxy)copper

Cat. No.: B075891

This technical guide provides comprehensive chemical information and safety data for Copper
(1) Glycinate, identified by CAS number 13479-54-4. It is intended for researchers, scientists,
and professionals in drug development, offering a detailed overview of its properties, synthesis,
and biological relevance.

Chemical Information

Copper (Il) Glycinate, also known as cupric glycinate or bis(glycinato)copper(ll), is a
coordination complex of copper with the amino acid glycine.[1][2][3] It exists in both anhydrous
and hydrated forms, with the monohydrate being common.[2][4] This compound is notable for
its use as a catalyst, in electroplating baths, as a photometric analysis reagent, and as a feed
additive.[2][3][5]

Chemical and Physical Properties

The physical and chemical properties of Copper (ll) Glycinate are summarized in the table
below. The compound typically appears as blue, triboluminescent crystals or powder.[2][3][6] It
is slightly soluble in water and alcohol, and insoluble in hydrocarbons, ethers, and ketones.[2]

[5]
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Property Value References

CAS Number 13479-54-4 [1]I3]

Molecular Formula CaHsCuN204 [1][3]

Molecular Weight 211.66 g/mol [11[3]
Blue, triboluminescent crystals

Appearance [2][3][6]
or powder

Melting Point Chars at 213°C [2][6]

N ) Decomposes at 228°C with

Boiling Point ) [2][6]
gas evolution

Density 762 kg/m 3 (at 20°C) [2][6]

Vapor Pressure

0 Pa at 25°C

[2](6]

Water Solubility

Slightly soluble

[2][5]

EINECS Number

236-783-2

[1]3]

Safety Data

Hazard Identification

Copper (Il) Glycinate is classified as harmful if swallowed, in contact with skin, or inhaled.[1] It

is also known to cause skin and serious eye irritation, and may cause respiratory irritation.[1]

The compound is very toxic to aquatic life with long-lasting effects.[7][8]
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Hazard Classification GHS Code References
Acute toxicity, oral H302 [1]
Acute toxicity, dermal H312 [1]
Acute toxicity, inhalation H332 [1]
Skin corrosion/irritation H315 [1]
Serious eye damage/eye
o Y geley H319 [1]
irritation
Specific target organ toxicity,
.p g 9 Y H335 [1]
single exposure
Hazardous to the aquatic
) H400 [8]
environment, acute hazard
Hazardous to the aquatic
H410 [7]

environment, long-term hazard

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of Copper (I1)
Glycinate and ensuring safety.

e Handling: Avoid breathing dust, vapor, mist, or gas.[1][9] Use only in a chemical fume hood
and wear appropriate personal protective equipment, including gloves and eye protection.[1]

[9]

o Storage: Store in a tightly closed container in a dry, well-ventilated place.[1][9]
Recommended storage temperature is under an inert gas (nitrogen or argon) at 2—8 °C.[2][3]

[6]

First Aid Measures

In case of exposure, the following first aid measures should be taken:

« If Swallowed: Call a poison center or doctor if you feel unwell.[1]
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« If on Skin: Wash with plenty of soap and water.[1]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

Experimental Protocols
Synthesis of cis-Bis(glycinato)copper(ll) monohydrate

This protocol describes the synthesis of the kinetically favored cis isomer of Copper (II)
Glycinate.[6]

Materials:

Copper(ll) acetate monohydrate (1.6 g)

Glycine (1.3 g)

Deionized water

1-Propanol

Acetone

Procedure:

Dissolve 1.6 g of copper(ll) acetate monohydrate in 15 mL of deionized water in a 250 mL
beaker.

» Dissolve 1.3 g of glycine in 10 mL of deionized water in a 150 mL beaker.

e Heat both solutions to their boiling points on a hot plate, stirring occasionally until all solids
dissolve.

e Remove the beakers from the hot plate and add the hot glycine solution to the copper(ll)
acetate solution while stirring.
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 Allow the resulting solution to cool for several minutes before placing it in an ice bath.
e Once crystals begin to form, add 20 mL of 1-propanol with continuous stirring.

e Continue to cool the mixture for several minutes.

o Collect the product by vacuum filtration using a Bichner funnel.

» Wash the precipitate twice with acetone.

» Transfer the solid to a pre-weighed piece of filter paper and allow it to air dry.

Synthesis of trans-Bis(glycinato)copper(ll) monohydrate

The thermodynamically more stable trans isomer can be obtained by heating the cis isomer.[6]
Materials:

e cis-Copper(ll) glycinate monohydrate

» Deionized water

e Glycine

Procedure:

Transfer a known amount of the prepared cis-copper(ll) glycinate monohydrate to a 25 mL
round-bottom flask.

e Add 10 mL of deionized water and an amount of glycine equal to approximately two-thirds
the mass of the cis isomer.

o Reflux the mixture gently for 1 hour.
« Filter the resulting mixture to collect the solid product.
 Allow the solid to air dry.

An alternative method involves heating the cis isomer in an oven at 170°C for about an hour.[6]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


http://murov.info/orglab/44-e39.pdf
http://murov.info/orglab/44-e39.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Biological Role and Signaling

While there are no specific signaling pathways exclusively modulated by Copper (1) Glycinate,
its biological effects are understood through its role as a bioavailable source of copper. Copper
is an essential trace element vital for the function of numerous enzymes and metabolic
processes.[8][10]

Copper (Il) Glycinate has been shown to have immunomodulatory effects, influencing cytokine
secretion in immune cells.[10] It also serves as a source of copper for copper-dependent
enzymes like superoxide dismutase (SOD1), an important antioxidant enzyme.[10]

Below is a diagram illustrating the general role of copper in cellular homeostasis and the
influence of a bioavailable copper source like Copper (ll) Glycinate.
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Caption: Cellular uptake and role of copper from Copper (Il) Glycinate.

Experimental Workflows
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The following diagrams illustrate the logical workflows for the synthesis of the cis and trans
isomers of Copper (II) Glycinate.

Workflow for Synthesis of cis-Copper(ll) Glycinate
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Caption: Workflow for the synthesis of cis-Copper(ll) Glycinate.
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Workflow for Isomerization to trans-Copper(ll) Glycinate
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Caption: Workflow for the synthesis of trans-Copper(ll) Glycinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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